Cas no 2137457-47-5 (4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137457-47-5
• MF: C₂₂H₁₇BrN₂O₄
• MW: 453.285384893417
• CID: 5255957
• PubChem ID: 165799343
• Update Time: 2025-05-24

4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• EN300-395349
• 2137457-47-5
• 2-(2-bromopyridin-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C22H17BrN2O4/c23-19-11-13(9-10-24-19)20(21(26)27)25-22(28)29-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18,20H,12H2,(H,25,28)(H,26,27)
• InChI Key： UJUXEBSVOBTCJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.03717g/mol
• Monoisotopic Mass: 452.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 681.3±55.0 °C(Predicted)
• pka: 2.75±0.10(Predicted)

Additional information on 4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Comprehensive Overview of 4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137457-47-5)

4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137457-47-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure combining a pyridine ring with a bromo substituent and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it invaluable for modern drug discovery and bioconjugation applications. Its role in solid-phase peptide synthesis (SPPS) has garnered significant attention, particularly in the development of targeted therapies and biomolecular probes.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to advancements in proteomics and antibody-drug conjugates (ADCs). Researchers frequently search for "Fmoc-protected bromopyridine derivatives" or "CAS 2137457-47-5 applications" to explore its utility in click chemistry and site-specific protein modification. The compound’s bromine moiety also enables cross-coupling reactions, aligning with trends in green chemistry and catalytic synthesis.

The synthesis of 4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves multi-step organic transformations, often starting from 2-bromo-4-pyridinecarboxylic acid. Its purity and stability are critical for high-yield peptide couplings, a topic frequently queried in academic forums. Analytical techniques such as HPLC and NMR are essential for quality control, addressing common user concerns about "how to characterize Fmoc-amino acid derivatives."

Beyond peptide synthesis, this compound’s pyridine core contributes to its versatility in metal-organic frameworks (MOFs) and catalysis. Its bromo group facilitates Suzuki-Miyaura couplings, a hot topic in heterocyclic chemistry. These attributes make it a subject of interest for queries like "bromopyridine derivatives in drug design" and "Fmoc-amino acids for bioconjugation."

From an industrial perspective, scalability and cost-effectiveness of CAS 2137457-47-5 production are frequently debated. Innovations in continuous flow chemistry and enzymatic protection strategies are emerging as solutions, reflecting broader trends toward sustainable chemical manufacturing. This aligns with searches for "green synthesis of Fmoc compounds" and "large-scale peptide intermediate production."

In summary, 4-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- represents a critical building block in medicinal chemistry and material science. Its dual functionality—combining Fmoc protection with a reactive bromine atom—ensures its relevance in cutting-edge research, answering pressing questions about precision molecular editing and next-generation therapeutics.